Cas no 75465-37-1 (3-phenyl-4,5-dihydro-1,2,4-thiadiazol-5-one)

• Product Name: 3-phenyl-4,5-dihydro-1,2,4-thiadiazol-5-one
• CAS No: 75465-37-1
• MF: C₈H₆N₂OS
• MW: 178.211040019989
• MDL: MFCD14585318
• CID: 4173141
• PubChem ID: 135837251
• Update Time: 2025-10-24

3-phenyl-4,5-dihydro-1,2,4-thiadiazol-5-one Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Thiadiazol-5(2H)-one, 3-phenyl-
• 3-PHENYL-1,2,4-THIADIAZOL-5(4H)-ONE
• 3-Phenyl-1,2,4-thiadiazol-5(2H)-one
• 3-Phenyl-4,5-dihydro-1,2,4-thiadiazol-5-one
• 3-Phenyl-[1,2,4]thiadiaZol-5-ol
• 75465-37-1
• 3-phenyl-2,5-dihydro-1,2,4-thiadiazol-5-one
• CS-0078579
• SCHEMBL23061424
• BP-11692
• SCHEMBL12443752
• MFCD14585318
• 3-phenyl-4,5-dihydro-1,2,4-thiadiazol-5-one

• MDL： MFCD14585318
• Inchi： 1S/C8H6N2OS/c11-8-9-7(10-12-8)6-4-2-1-3-5-6/h1-5H,(H,9,10,11)
• InChI Key： RPGVJHOPAAGFGC-UHFFFAOYSA-N
• SMILES： S1C(=O)N=C(C2=CC=CC=C2)N1

Computed Properties

• Exact Mass: 178.02008399Da
• Monoisotopic Mass: 178.02008399Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-phenyl-4,5-dihydro-1,2,4-thiadiazol-5-one

3-phenyl-4,5-dihydro-1,2,4-thiadiazol-5-one: A Comprehensive Overview

3-phenyl-4,5-dihydro-1,2,4-thiadiazol-5-one, identified by the CAS registry number 75465-37-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiadiazoles, which are heterocyclic compounds containing a five-membered ring with two nitrogen atoms and one sulfur atom. The presence of the phenyl group at the 3-position and the dihydro functionality at positions 4 and 5 imparts unique chemical and biological properties to this molecule.

The structure of 3-phenyl-4,5-dihydro-1,2,4-thiadiazol-5-one is characterized by a thiadiazole ring system with a ketone group at position 5. This arrangement allows for various modes of reactivity and interaction with other molecules. Recent studies have highlighted its potential as a building block in the synthesis of bioactive compounds. For instance, researchers have explored its role in the development of anti-inflammatory agents and antioxidants due to its ability to modulate key cellular pathways.

In terms of synthesis, 3-phenyl-4,5-dihydro-1,2,4-thiadiazol-5-one can be prepared through a variety of methods. One common approach involves the cyclization of an appropriate thioamide or thioester in the presence of a base or acid catalyst. The optimization of reaction conditions has been a focus of recent investigations to enhance yield and purity. For example, microwave-assisted synthesis has been employed to accelerate the reaction process while maintaining high selectivity.

The biological activity of 3-phenyl-4,5-dihydro-1,2,4-thiadiazol-related compounds has been extensively studied. In particular, their ability to inhibit enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX) has made them promising candidates for anti-inflammatory drug development. Additionally, their antioxidant properties have been attributed to their ability to scavenge free radicals and reduce oxidative stress in cellular models.

Recent advancements in computational chemistry have provided deeper insights into the molecular mechanisms underlying the bioactivity of CAS No. 75465-based compounds. Molecular docking studies have revealed that these molecules can bind effectively to target proteins involved in inflammation and oxidative stress pathways. Furthermore, quantum mechanical calculations have shed light on their electronic structure and reactivity patterns.

In conclusion, 3-phenyl-4,5-dihydro-1,2 strong>,< strong >thiadiazol strong >- strong >one represents a versatile platform for exploring novel therapeutic agents. Its unique chemical properties and promising biological activity make it a subject of continued research interest across multiple disciplines.